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Compound of Interest

Compound Name:
2-Chloro-6-methylquinoline-3-

carbonitrile

Cat. No.: B1607281 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Chloro-6-methylquinoline-3-
carbonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound
2-Chloro-6-methylquinoline-3-carbonitrile (CAS No. 483287-37-2) is a halogenated

heterocyclic building block commonly utilized in synthetic organic chemistry and drug discovery.

[1] Its quinoline core is a prevalent scaffold in many biologically active compounds, making this

reagent a valuable intermediate for the synthesis of novel chemical entities. However, its

chemical reactivity and structure necessitate a thorough understanding of its potential hazards

to ensure safe handling in a laboratory setting. This guide provides a detailed overview of its

hazard profile, precautionary statements, and essential safety protocols, grounded in the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Compound Identity:

Chemical Name: 2-Chloro-6-methylquinoline-3-carbonitrile

CAS Number: 483287-37-2

Molecular Formula: C₁₁H₇ClN₂[1]
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Molecular Weight: 202.64 g/mol [1]

Physical Form: Solid

Part 1: GHS Hazard Identification and Classification
Based on available safety data, 2-Chloro-6-methylquinoline-3-carbonitrile is classified as a

hazardous substance. The primary dangers are associated with acute oral toxicity and the risk

of severe eye damage.

Signal Word:Danger

GHS Pictograms:

Pictogram Hazard Class

Acute Toxicity (fatal or toxic) Acute Toxicity (Oral)

Corrosion Serious Eye Damage

Hazard Statements (H-Statements):

Code Statement Classification

H302 Harmful if swallowed.
Acute Toxicity, Oral (Category

4)

H318 Causes serious eye damage.
Serious Eye Damage

(Category 1)

Expert Analysis of Hazards:
H302 - Harmful if swallowed: This classification indicates that ingestion of relatively small

quantities of the substance can cause significant toxic effects, which may be harmful but not

necessarily lethal at this category level. The primary risk is accidental ingestion through poor

hygiene practices, such as eating, drinking, or smoking in the laboratory, or through hand-to-

mouth contact after handling the substance without gloves.
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H318 - Causes serious eye damage: This is a critical hazard, implying that contact with the

eyes can lead to irreversible damage. Unlike eye irritation, which is typically reversible,

Category 1 eye damage involves a risk of permanent vision impairment or blindness. This

hazard is likely due to the corrosive nature of the chemical to eye tissue. The nitrile and

chloro- substituents on the quinoline ring contribute to its reactivity. Therefore, the use of

appropriate eye protection is non-negotiable.

Part 2: Precautionary Statements & Safe Handling
Protocols
A systematic approach to safety, encompassing prevention, response, and storage, is crucial

when working with this compound. The following protocols are derived from GHS precautionary

statements and best laboratory practices.

Prevention (P2XX)
The cornerstone of safety is preventing exposure. The following preventive measures must be

strictly adhered to.

P264 - Wash skin thoroughly after handling.

Causality: Prevents accidental ingestion from hand-to-mouth contact and minimizes the

risk of any potential skin irritation. Even if a substance is not classified as a skin irritant,

residual chemicals on the hands can be transferred to the face, eyes, or food.

P270 - Do not eat, drink or smoke when using this product.

Causality: This is a fundamental laboratory rule that directly mitigates the risk of ingestion

(H302).

P280 - Wear protective gloves/protective clothing/eye protection/face protection.

Causality & Protocol: This is the most critical precautionary measure for this specific

compound.

Eye/Face Protection: Due to the severe eye damage risk (H318), standard safety

glasses are insufficient. Chemical splash goggles that form a seal around the eyes are
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mandatory.[2] A face shield should be worn over the goggles, especially when handling

larger quantities or when there is a significant risk of splashing.

Gloves: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any

signs of degradation or puncture before use.

Clothing: A lab coat must be worn to protect the skin and personal clothing.

Response (P3XX)
In the event of an accidental exposure, immediate and correct action is vital.

P301 + P317 - IF SWALLOWED: Get medical help.

Protocol: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention and provide the Safety Data Sheet (SDS) to the medical personnel.

P305 + P354 + P338 - IF IN EYES: Immediately rinse with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[3]

Protocol: This is a time-critical emergency. Proceed immediately to an eyewash station

and flush the eyes with a gentle, continuous stream of water for at least 15 minutes,

holding the eyelids open.[2] Remove contact lenses after the first few minutes of rinsing if

it can be done easily. Seek immediate and specialized medical attention from an

ophthalmologist.

P317 - Get medical help.[3]

Causality: Emphasizes the need for professional medical evaluation after any exposure,

particularly eye contact or ingestion, due to the severity of the potential health effects.

Storage (P4XX)
Proper storage is essential to maintain the chemical's integrity and prevent accidents.

Protocol:

Store in a well-ventilated place.[2]
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Keep the container tightly closed to prevent contamination and potential release of dust or

vapors.[2]

Store in a dry, cool location away from incompatible materials such as strong oxidizing

agents.[4]

The substance is classified under Storage Class 11 - Combustible Solids, indicating it

should be stored away from sources of ignition.[5]

Disposal (P5XX)
P501 - Dispose of contents/container to an approved waste disposal plant.[2]

Protocol: All waste material, including empty containers and contaminated PPE, must be

treated as hazardous waste. Disposal must be conducted in accordance with all local,

state, and federal regulations. Do not dispose of it down the drain.

Part 3: Experimental Workflow and Visualization
To ensure a self-validating system of safety, every experimental plan involving 2-Chloro-6-
methylquinoline-3-carbonitrile must integrate a risk assessment and handling workflow.

Safe Handling Workflow Diagram
The following diagram illustrates the logical flow for safely handling this compound from

procurement to disposal.
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Safe Handling Workflow for 2-Chloro-6-methylquinoline-3-carbonitrile

Preparation Phase

Handling & Experiment Phase

Post-Experiment Phase

Storage

1. Review SDS & 
Assess Risks

2. Don Correct PPE
(Goggles, Face Shield, Gloves)

3. Prepare Work Area
(Fume Hood, Spill Kit, Eyewash)

4. Weigh Compound
in Ventilated Enclosure

5. Perform Experiment
in Fume Hood

6. Decontaminate Glassware
& Surfaces

EMERGENCY
(Spill, Exposure)

7. Segregate & Label
Hazardous Waste

8. Doff & Dispose of PPE Store Tightly Sealed
in Cool, Dry, Ventilated Area

If returning to stock

9. Wash Hands Thoroughly

Follow Response Protocols
(Evacuate, First Aid, Notify)
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Caption: Workflow for risk mitigation when handling 2-Chloro-6-methylquinoline-3-
carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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